Cas no 1261954-79-3 (2-nitro-4-(2,4,6-trifluorophenyl)benzoic Acid)

2-nitro-4-(2,4,6-trifluorophenyl)benzoic Acid structure
1261954-79-3 structure
Product Name:2-nitro-4-(2,4,6-trifluorophenyl)benzoic Acid
CAS No:1261954-79-3
MF:C13H6F3NO4
MW:297.186254024506
MDL:MFCD18321071
CID:1219383
PubChem ID:53226961
Update Time:2025-04-20

2-nitro-4-(2,4,6-trifluorophenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-nitro-4-(2,4,6-trifluorophenyl)benzoic Acid
    • 2',4',6'-Trifluoro-3-nitro[1,1'-biphenyl]-4-carboxylic acid
    • 2-Nitro-4-(2,4,6-trifluorophenyl)benzoic acid, 95%
    • 1261954-79-3
    • MFCD18321071
    • DTXSID30690579
    • MDL: MFCD18321071
    • Inchi: 1S/C13H6F3NO4/c14-7-4-9(15)12(10(16)5-7)6-1-2-8(13(18)19)11(3-6)17(20)21/h1-5H,(H,18,19)
    • InChI Key: SVRWHKKUJCTRTD-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-])F)F

Computed Properties

  • Exact Mass: 297.02489216g/mol
  • Monoisotopic Mass: 297.02489216g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 83.1Ų

2-nitro-4-(2,4,6-trifluorophenyl)benzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB328279-5 g
2-Nitro-4-(2,4,6-trifluorophenyl)benzoic acid, 95%; .
1261954-79-3 95%
5g
€1159.00 2023-04-26
abcr
AB328279-5g
2-Nitro-4-(2,4,6-trifluorophenyl)benzoic acid, 95%; .
1261954-79-3 95%
5g
€1159.00 2025-04-21
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